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Speed of Kill Comparison

Get Quote

. Efficacy Efficacy Efficacy Study .
Parasite Product . Citation
at 8h at 12h at 24h Duration
Dermacentor Sarolaner >75.6% Not 100% Day 0 [1]
reticulatus (Tick) Specified (treatment of
existing
infestation)
Imidacloprid No No 48.1% [1]
+ Permethrin  significant  significant
reduction reduction
Rhipicephalus Sarolaner >94% >99% >99% Day 0 [2]
sanguineus (Tick) (treatment of
existing
infestation)
Rhipicephalus Sarolaner 94.7% 100% 100% 48h post- [3]
sanguineus (Tick) treatment
(against pre-
attached ticks)
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Efficacy Efficacy Efficacy Study

Parasite Product ] Citation
at 8h at 12h at 24h Duration
Imidacloprid  36.9% (at 63.3% 80.1% [3]
+ Permethrin ~ 2h)
Ctenocephalides Sarolaner >98.8% ~100% 100% 35 days [4]
felis (Flea) (against
weekly re-
infestations)

Residual Efficacy Over Time

This table shows how sarolaner maintains a rapid speed of kill for at least 35 days after a single dose, which

is crucial for breaking the parasite life cycle.

Time Sarolaner Efficacy at 24h Imidacloprid + Permethrin Efficacy at 24h (against
Point (against ticks) ticks)

Day 7 >95.8% Significantly lower than sarolaner [1]

Day 35 >95.8% Declined to <45% (based on a comparison with

another oral product) [2]

Experimental Protocol Overview

The data in the tables above were generated under standardized, controlled conditions. Here are the key

methodological details from the cited studies:

e Study Design: All studies were masked, randomized, and placebo-controlled [1] [2] [4]. This
means the personnel counting parasites did not know which treatment each dog had received, and
dogs were randomly assigned to treatment groups to avoid bias.

e Animals: The studies used purpose-bred dogs (such as Beagles) that were confirmed to be good
hosts for parasites [1] [2].

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://parasitesandvectors.biomedcentral.com/articles/10.1186/s13071-016-1900-z
https://parasitesandvectors.biomedcentral.com/articles/10.1186/s13071-016-1372-1
https://www.smolecule.com/products/s542504?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4765083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4759861/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4765083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4759861/
https://parasitesandvectors.biomedcentral.com/articles/10.1186/s13071-016-1372-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC4765083/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4759861/
https://www.smolecule.com/products/s542504?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

e Parasite Infestation: Dogs were infested with a known number of unfed adult ticks or fleas (e.g., 50
ticks or 100 fleas) before treatment and again weekly after treatment to test residual efficacy [1] [2]
[4].

¢ Parasite Assessment: Live parasites were counted through careful, systematic combing of the entire
dog. Counts were performed at precise intervals after treatment and re-infestation (e.g., 8, 12, and 24
hours) [1] [4].

o Efficacy Calculation: Efficacy was determined at each time point by comparing the mean live
parasite counts on treated dogs to those on placebo-treated dogs, using Abbott's formula [1] [5].

¢ Statistical Analysis: Data were analyzed using appropriate statistical models (e.g., mixed linear
models in SAS) with a significance level of a = 0.05 [1] [2].

Visualizing the Comparative Efficacy

The following diagram illustrates the overall finding from the research, showing sarolaner's faster onset of

action and more sustained speed of kill.

Treatment Administration
(Day 0)

7 ~
Sarolaner (Systiyié Imiwﬂd + Permethrin (Topical)

Rapid systemic distribution Cutaneous distribution
via bloodstream across skin surface

Tick feeds, receives Tick must contact
dose of active ingredient active ingredient on skin

Rapid kill: >90% efficacy Slower, inconsistent kill
within 8-12 hours Low efficacy at 24h

Sustained high efficacy Residual efficacy declines
(>95%) for 35 days significantly over time
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Click to download full resolution via product page

The data consistently demonstrates that sarolaner provides a faster and more reliable speed of kill against

both ticks and fleas compared to imidacloprid + permethrin.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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